Cas no 483-34-1 ((-)-Isocorypalmine)

• Product Name: (-)-Isocorypalmine
• CAS No: 483-34-1
• MF: C₂₀H₂₃NO₄
• MW: 341.4009
• CID: 823212
• PubChem ID: 440229
• Update Time: 2024-10-29

(-)-Isocorypalmine Chemical and Physical Properties

Names and Identifiers

• (S)-3,9,10-Trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[3,2-a]isoquinolin-2-ol
• Tetrahydrocolumbamine
• (-)-ISOCORYPALMINE
• (S)-Tetrahydrocolumbamine
• (-)-Tetrahydrocolumbamine
• 2-O-Desmethyl-L-THP
• Corydalis L
• O10-Methylstepholidine
• L-Isocorypalmine
• L-Tetrahydrocolumbamine
• (13aS)-5,8,13,13a-Tetrahydro-3,9,10-trimethoxy-6H-dibenzo[a,g]quinolizin-2-ol
• Isocorypalmine
• 5,8,13,13a-Tetrahydrocolumbamine
• MX470OL19D
• ISOCORYPALMINE, (-)-
• Columbamine, tetrahydro-
• CHEBI:17772
• (S)-Isocorypalmine
• BDBM50429057
• MS-25215
• AKOS016007096
• (L)-TETRAHYDROCOLUMBAMINE
• 13a-alpha-Berbin-2-ol, 3,9,10-trimethoxy-
• 6H-Dibenzo(a,g)quinolizin-2-ol, 5,8,13,13a-tetrahydro-3,9,10-trimethoxy-, (S)-
• 483-34-1
• (S)-TetrahydrocolumbamineTetrahydrocolumbamine
• Isocorypalmine (Tetrahydrocolumbamine)
• A871932
• Tetrahydro-columbamine
• C04118
• ISOCORYPALMINE, (L)-
• HY-N0927
• (13aS)-3,9,10-trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-2-ol
• (13aS)-3,9,10-trimethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolin-2-ol
• SCHEMBL16035972
• CHEMBL2334891
• DTXSID10964043
• 6H-DIBENZO(A,G)QUINOLIZIN-2-OL, 5,8,13,13A-TETRAHYDRO-3,9,10-TRIMETHOXY-, (13AS)
• Q27102599
• NS00094106
• 3,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinolin-2-ol
• UNII-MX470OL19D
• (-)-(S)-TETRAHYDROCOLUMBAMINE
• H68
• (13aS)-5,8,13,13a-Tetrahydro-3,9,10-trimethoxy-6H-dibenzo[a,g]quinolizin-2-ol; Tetrahydro-columbamine; 2-O-Desmethyl-L-THP; Corydalis L; O10-Methylstepholidine; Tetrahydrocolumbamine
• DB-328099
• (-)-Isocorypalmine

• MDL： MFCD01718123
• Inchi： 1S/C20H23NO4/c1-23-18-5-4-12-8-16-14-10-17(22)19(24-2)9-13(14)6-7-21(16)11-15(12)20(18)25-3/h4-5,9-10,16,22H,6-8,11H2,1-3H3/t16-/m0/s1
• InChI Key： KDFKJOFJHSVROC-INIZCTEOSA-N
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C2=C1C([H])([H])N1C([H])([H])C([H])([H])C3=C([H])C(=C(C([H])=C3[C@]1([H])C2([H])[H])O[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.16270821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.4
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: Powder
• Density: 1.29
• Melting Point: 240-241 ºC
• Boiling Point: 501.2±50.0 °C at 760 mmHg
• Flash Point: 256.9±30.1 °C
• PSA: 51.16000
• LogP: 3.01140
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(-)-Isocorypalmine Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives